Cas no 80433-83-6 ((3R,4R)-1,2,3,4-tetrahydrotetraphene-3,4-diol)

(3R,4R)-1,2,3,4-tetrahydrotetraphene-3,4-diol structure
80433-83-6 structure
Product name:(3R,4R)-1,2,3,4-tetrahydrotetraphene-3,4-diol
CAS No:80433-83-6
MF:C18H16O2
MW:264.3184
CID:1801060
PubChem ID:187247

(3R,4R)-1,2,3,4-tetrahydrotetraphene-3,4-diol Chemical and Physical Properties

Names and Identifiers

    • (3R,4R)-1,2,3,4-tetrahydrotetraphene-3,4-diol
    • Benz(a)anthracene-3,4-diol, 1,2,3,4-tetrahydro-, (3R-trans)-
    • 80433-83-6
    • DTXSID10230316
    • Inchi: InChI=1S/C18H16O2/c19-17-8-7-14-15(18(17)20)6-5-13-9-11-3-1-2-4-12(11)10-16(13)14/h1-6,9-10,17-20H,7-8H2/t17-,18-/m1/s1
    • InChI Key: TWMOMMCFHGETNT-QZTJIDSGSA-N
    • SMILES: C1CC2=C(C=CC3=CC4=CC=CC=C4C=C23)C(C1O)O

Computed Properties

  • Exact Mass: 264.115
  • Monoisotopic Mass: 264.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.331
  • Boiling Point: 504.4°C at 760 mmHg
  • Flash Point: 245.2°C
  • Refractive Index: 1.762

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